4-benzyl-3-{2-[4-(2-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-2-piperazinone

• IUPAC Name: 4-benzyl-3-[2-[4-(2-chlorophenoxy)piperidin-1-yl]-2-oxoethyl]piperazin-2-one
• InChI: InChI=1S/C24H28ClN3O3/c25-20-8-4-5-9-22(20)31-19-10-13-27(14-11-19)23(29)16-21-24(30)26-12-15-28(21)17-18-6-2-1-3-7-18/h1-9,19,21H,10-17H2,(H,26,30)
• InChI Key: YHHLIXSJNCKUPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC=C2Cl)C(=O)CC3C(=O)NCCN3CC4=CC=CC=C4
• Molecular Formula: C24H28ClN3O3
• Molecular Weight: 441.9 g/mol

Description

4-benzyl-3-{2-[4-(2-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-2-piperazinone is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as BZP-PIP and belongs to the class of piperazinones.

Mechanism of Action

BZP-PIP acts as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, BZP-PIP increases the levels of ACh in the synaptic cleft, leading to increased neurotransmission. This increase in neurotransmission is responsible for the anxiolytic and antidepressant properties of BZP-PIP.
Biochemical and Physiological Effects:
BZP-PIP has been found to have several biochemical and physiological effects. It has been shown to decrease the levels of reactive oxygen species (ROS) in cells, which can lead to a decrease in oxidative stress. BZP-PIP has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is responsible for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using BZP-PIP in lab experiments is its high potency and selectivity for AChE inhibition. However, one of the limitations of using BZP-PIP is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on BZP-PIP. One area of research could be the development of more efficient synthesis methods for BZP-PIP. Another area of research could be the investigation of the potential of BZP-PIP as an anticancer agent. Additionally, further research could be conducted on the anxiolytic and antidepressant properties of BZP-PIP and its potential as a treatment for neurological disorders.

Synthesis Methods

The synthesis of BZP-PIP involves the reaction of 1-(2-chlorophenoxy)-4-(2-piperidin-1-yl-2-oxoethyl)benzene with benzylamine in the presence of a catalyst. This reaction results in the formation of BZP-PIP as a white crystalline solid. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

BZP-PIP has been studied for its potential in treating various medical conditions. It has been found to have an inhibitory effect on the growth of cancer cells and has been studied for its potential as an anticancer agent. BZP-PIP has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, BZP-PIP has been found to have anxiolytic and antidepressant properties.